![molecular formula C13H7N3O4S B5522917 2-{[(5-nitro-2-thienyl)methylene]amino}-1H-isoindole-1,3(2H)-dione](/img/structure/B5522917.png)
2-{[(5-nitro-2-thienyl)methylene]amino}-1H-isoindole-1,3(2H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-{[(5-nitro-2-thienyl)methylene]amino}-1H-isoindole-1,3(2H)-dione, also known as NTMD, is a synthetic compound that has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. NTMD is a member of the isoindole family of compounds, which are known for their diverse biological activities. In
Scientific Research Applications
Thermochemistry and Conformational Polymorphism
- Application : Investigating conformational polymorphism in crystal systems.
- Insights : A related compound, 5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile, exhibits conformational polymorphism, impacting the crystal color and thermodynamic stability. This study provides insights into how similar compounds may behave in different crystalline states, which is essential for understanding the physical properties of pharmaceuticals and materials science applications (Yu et al., 2000).
Synthesis and Characterization
- Application : Development of synthesis methods for related heterocycles.
- Insights : Research demonstrates efficient synthesis routes for isoindole-1,3-diones, suggesting potential methods for synthesizing similar compounds like 2-{[(5-nitro-2-thienyl)methylene]amino}-1H-isoindole-1,3(2H)-dione. This is crucial for expanding the availability of these compounds for further study and application (Worlikar & Larock, 2008).
Molecular and Crystal Structure Analysis
- Application : Understanding the molecular and crystal structure of N-aminoimides.
- Insights : Studies on similar compounds, like N-aminoimides, reveal details about molecular conformations and crystal structures, which are pivotal for predicting and manipulating the chemical behavior of this compound (Struga et al., 2007).
Exploration of Reaction Pathways
- Application : Understanding reaction mechanisms for the synthesis of related compounds.
- Insights : Research into reactions of secondary 3-aminothieno[2,3-b]pyridine-2-carboxamides offers insights into potential synthetic routes and reaction mechanisms for similar compounds, crucial for chemical synthesis and drug development (Vasilin et al., 2015).
Novel Applications in Electronics and Photothermal Conversion
- Application : Development of materials for electronics and photothermal conversion.
- Insights : Research on thieno-isoindigo derivatives demonstrates potential applications in fields like organic electronics and photothermal energy conversion, indicating possible uses for similar compounds in advanced material science (Zhang et al., 2017).
Properties
IUPAC Name |
2-[(E)-(5-nitrothiophen-2-yl)methylideneamino]isoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7N3O4S/c17-12-9-3-1-2-4-10(9)13(18)15(12)14-7-8-5-6-11(21-8)16(19)20/h1-7H/b14-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APIFXZBTAOEJFV-VGOFMYFVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)N=CC3=CC=C(S3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)/N=C/C3=CC=C(S3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.